Cas no 1881328-16-0 (1-(Benzyloxy)-3-bromo-2,4-difluorobenzene)

1-(Benzyloxy)-3-bromo-2,4-difluorobenzene is a halogenated aromatic compound featuring a benzyloxy substituent at the 1-position and bromo- and difluoro-substituents at the 3-, 2-, and 4-positions, respectively. This structure renders it a versatile intermediate in organic synthesis, particularly in the preparation of pharmaceuticals and agrochemicals. The presence of both bromine and fluorine atoms enhances its reactivity in cross-coupling reactions, such as Suzuki or Buchwald-Hartwig couplings, enabling efficient derivatization. The benzyloxy group provides a protective function for the phenol moiety, allowing selective deprotection under mild conditions. Its high purity and stability make it suitable for precise synthetic applications, while the electron-withdrawing effects of the halogens facilitate further functionalization. This compound is particularly valuable in medicinal chemistry for constructing complex heterocyclic frameworks.
1-(Benzyloxy)-3-bromo-2,4-difluorobenzene structure
1881328-16-0 structure
Product Name:1-(Benzyloxy)-3-bromo-2,4-difluorobenzene
CAS No:1881328-16-0
MF:C13H9BrF2O
MW:299.110769987106
CID:4626594
Update Time:2025-07-02

1-(Benzyloxy)-3-bromo-2,4-difluorobenzene Chemical and Physical Properties

Names and Identifiers

    • 1-(BENZYLOXY)-3-BROMO-2,4-DIFLUOROBENZENE
    • 2-bromo-1,3-difluoro-4-phenylmethoxybenzene
    • 1-(Benzyloxy)-3-bromo-2,4-difluorobenzene
    • Inchi: 1S/C13H9BrF2O/c14-12-10(15)6-7-11(13(12)16)17-8-9-4-2-1-3-5-9/h1-7H,8H2
    • InChI Key: BBFNVRFFUMGLAM-UHFFFAOYSA-N
    • SMILES: BrC1=C(C=CC(=C1F)OCC1C=CC=CC=1)F

Computed Properties

  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 3
  • Complexity: 234
  • XLogP3: 4.3
  • Topological Polar Surface Area: 9.2

1-(Benzyloxy)-3-bromo-2,4-difluorobenzene Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
A2B Chem LLC
AI42805-1g
1-(benzyloxy)-3-bromo-2,4-difluorobenzene
1881328-16-0 98%
1g
$358.00 2024-04-20
A2B Chem LLC
AI42805-5g
1-(benzyloxy)-3-bromo-2,4-difluorobenzene
1881328-16-0 98%
5g
$1054.00 2024-04-20
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